molecular formula C15H24Cl2N2 B8413824 4-Phenyl-4-(pyrrolidin-1-yl)piperidine dihydrochloride

4-Phenyl-4-(pyrrolidin-1-yl)piperidine dihydrochloride

Cat. No.: B8413824
M. Wt: 303.3 g/mol
InChI Key: PVDACOZHKAXJAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Phenyl-4-(pyrrolidin-1-yl)piperidine dihydrochloride is a useful research compound. Its molecular formula is C15H24Cl2N2 and its molecular weight is 303.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H24Cl2N2

Molecular Weight

303.3 g/mol

IUPAC Name

4-phenyl-4-pyrrolidin-1-ylpiperidine;dihydrochloride

InChI

InChI=1S/C15H22N2.2ClH/c1-2-6-14(7-3-1)15(8-10-16-11-9-15)17-12-4-5-13-17;;/h1-3,6-7,16H,4-5,8-13H2;2*1H

InChI Key

PVDACOZHKAXJAS-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2(CCNCC2)C3=CC=CC=C3.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

HCl gas was passed through a solution of 9 g (1 eq) 4-phenyl-4-(pyrrolidin-1-yl)piperidine in 180 ml chloroform for ˜30 min until the reaction mixture reached a pH of ˜2. The reaction course was monitored by thin-layer chromatography (10% MeOH/CHCl3). Once the conversion was complete, the solvent was removed under reduced pressure and the residue washed with ethyl acetate (3×100 ml) and dried. 9 g (76%) of product were obtained in the form of a solid.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
76%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.